Ethyl 3-(hydroxymethyl)imidazo[1,2-a]pyridine-8-carboxylate

• CAS No.: 834869-05-5
• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: ethyl 3-(hydroxymethyl)imidazo[1,2-a]pyridine-8-carboxylate
• InChI: InChI=1S/C11H12N2O3/c1-2-16-11(15)9-4-3-5-13-8(7-14)6-12-10(9)13/h3-6,14H,2,7H2,1H3
• InChI Key: MQFMQOVVLHSZLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CN2C1=NC=C2CO

Description

Ethyl 3-(hydroxymethyl)imidazo[1,2-a]pyridine-8-carboxylate is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl imidazo[1,2-a]pyridine-8-carboxylate (1 g, 5.26 mmol), sodium acetate (1.725 g, 21.03 mmol), formaldehyde (36.5% wt. in water, 2.5 mL, 33.1 mmol) and acetic acid (1.145 mL, 20 mmol) was stirred at room temperature for 3 hours. The reaction mixture was then heated at reflux for a further 4 hours and then cooled and diluted with water (50 mL). The pH was adjusted to 8 with saturated aqueous sodium hydrogen carbonate solution (ca. 10 mL) and the solution was extracted successively with ethyl acetate (3×50 mL) and 3:1 chloroform:isopropanol (100 mL). The organic extracts were combined, washed successively with saturated sodium bicarbonate (50 mL) and brine (50 mL) and dried (MgSO4), filtered and the solvent evaporated in vacuo. The residue was dissolved in dichloromethane and purified on a silica cartridge (100 g) using a 0-30% methanol (+1% Et3N)-DCM gradient over 60 mins. The product containing fractions were combined and evaporated in vacuo to give the title compound as a colourless oil (1.007 g)